Cas no 2094010-23-6 (2-(morpholin-4-yl)-2-oxoethyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride)

• Product Name: 2-(morpholin-4-yl)-2-oxoethyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride
• CAS No: 2094010-23-6
• MF: C₁₄H₂₇ClN₂O₄
• MW: 322.828183412552
• CID: 5154342
• Update Time: 2025-05-23

2-(morpholin-4-yl)-2-oxoethyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(aminomethyl)-5-methyl-, 2-(4-morpholinyl)-2-oxoethyl ester, hydrochloride (1:1), (3S)- (ACI)
• 2-(morpholin-4-yl)-2-oxoethyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride

• Inchi： 1S/C14H26N2O4.ClH/c1-11(2)7-12(9-15)8-14(18)20-10-13(17)16-3-5-19-6-4-16;/h11-12H,3-10,15H2,1-2H3;1H/t12-;/m0./s1
• InChI Key： IEKIXMPYENCDKJ-YDALLXLXSA-N
• SMILES： C(N1CCOCC1)(=O)COC(=O)C[C@@H](CN)CC(C)C.Cl

Additional information on 2-(morpholin-4-yl)-2-oxoethyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride

Compound CAS No. 2094010-23-6: 2-(Morpholin-4-yl)-2-Oxoethyl (3S)-3-(Aminomethyl)-5-Methylhexanoate Hydrochloride

The compound with CAS No. 2094010-23-6, known as 2-(Morpholin-4-yl)-2-Oxoethyl (3S)-3-(Aminomethyl)-5-Methylhexanoate Hydrochloride, is a highly specialized chemical entity with significant applications in the pharmaceutical and biotechnological industries. This compound is notable for its complex structure, which includes a morpholine ring, an oxo group, and a hydrochloride counterion, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The morpholine ring is a well-known structural motif in drug design, often associated with improved pharmacokinetic properties such as enhanced solubility and bioavailability. The oxo group within the molecule further enhances its reactivity, making it a promising candidate for various biochemical reactions. Additionally, the presence of the hydrochloride counterion ensures optimal stability and solubility under physiological conditions.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have demonstrated that the (3S)-configuration of the amino group plays a critical role in determining the stereochemical specificity of the molecule, which is essential for its interaction with biological targets. This has led to its exploration in the design of enantioselective drugs, where stereochemistry is paramount for efficacy and safety.

The synthesis of 2-(Morpholin-4-yl)-2-Oxoethyl (3S)-3-(Aminomethyl)-5-Methylhexanoate Hydrochloride involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the morpholine ring through nucleophilic substitution, followed by the introduction of the oxo group via oxidation reactions. The stereochemistry at the (3S) position is carefully controlled during synthesis to ensure high enantiomeric purity, which is crucial for its biological activity.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for enzyme inhibitors, which are widely used in treating various diseases such as cancer and neurodegenerative disorders. Furthermore, its structural versatility allows for modifications that could expand its utility in other areas such as antimicrobial agents and anti-inflammatory drugs.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the morpholine ring and oxo group are key determinants in binding to specific protein targets. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacodynamic properties.

Another area of interest is the evaluation of this compound's safety profile. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in human medicine. However, further research is required to fully understand its long-term effects and pharmacokinetics in vivo.

In conclusion, 2-(Morpholin-4-yl)-2-Oxoethyl (3S)-3-(Aminomethyl)-5-Methylhexanoate Hydrochloride represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with recent research findings, positions it as a valuable tool in developing innovative therapeutic solutions across various medical fields.